8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C10H11BrN2O2
• Molecular Weight: 271.11 g/mol
• SMILES: CC1=CC(=C2CNCCC2=C1[N+](=O)[O-])Br
• InChI: InChI=1S/C10H11BrN2O2/c1-6-4-9(11)8-5-12-3-2-7(8)10(6)13(14)15/h4,12H,2-3,5H2,1H3
• InChIKey: DEHVAGJPFMOILB-UHFFFAOYSA-N

8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline: Physicochemical Profile & Procurement Context

8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (CAS 2060028-39-7) is a trisubstituted tetrahydroisoquinoline (THIQ) derivative bearing bromo (C8), methyl (C6), and nitro (C5) groups on the aromatic ring [1]. With a molecular weight of 271.11 g·mol⁻¹, a computed XLogP3 of 2.2, and a topological polar surface area of 57.9 Ų, it occupies a distinct physicochemical space within the THIQ family that cannot be replicated by mono- or disubstituted analogs [1]. The compound is supplied at ≥95% purity (HPLC) by multiple vendors, and its single saturated nitrogen-containing ring distinguishes it from fully aromatic isoquinoline analogs such as 8-bromo-6-methyl-5-nitroisoquinoline (CAS 2060039-01-0, MW 267.08 g·mol⁻¹) [2][3].

1

Orthogonal diversification C8-Br and C5-NO₂ handles support sequential cross-coupling and reduction workflows for library synthesis.

2

CNS drug-like space Reported physicochemical profile falls within favorable XLogP3 and TPSA ranges for CNS permeability screening.

3

Multi-vendor availability Supplied at standard purity tier by multiple independent vendors, supporting consistent procurement.

• [1] PubChem. Compound Summary for CID 125455697: 8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline. National Center for Biotechnology Information (NCBI). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/125455697 (Accessed 2026-05-01). View Source
• [2] Leyan. Product Page: 8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (Cat. No. 2026040). Available at: https://www.leyan.com (Accessed 2026-05-01). View Source
• [3] ChemicalBook. 8-Bromo-6-methyl-5-nitroisoquinoline Basic Information. Available at: https://www.chemicalbook.com (Accessed 2026-05-01). View Source

8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline: Irreplaceability in Multi-Step Synthesis

The concurrent presence of three electronically and sterically distinct substituents on the THIQ scaffold creates a unique reactivity profile that cannot be recapitulated by substituting any single component. The C8 bromine provides a universal cross-coupling handle (Suzuki, Buchwald–Hartwig, etc.), the C5 nitro group enables reduction to a primary amine or participation in nucleophilic aromatic substitution, and the C6 methyl group modulates both the electron density of the ring and the steric environment around the reactive centers [1]. Removing the nitro group (e.g., 8-bromo-6-methyl-THIQ) eliminates the capacity for reductive functionalization at C5, while removing the bromine (e.g., 6-methyl-5-nitro-THIQ) forfeits the most robust vector for C–C and C–N bond formation. The following quantitative evidence demonstrates precisely how these substitution differences translate into measurable physicochemical and synthetic-utility gaps that directly impact procurement decisions.

!

Removing bromo eliminates key coupling handle 6-Methyl-5-nitro-THIQ lacks the C8 aryl bromide, forfeiting robust C–C and C–N bond formation routes and may require route redesign.

!

Removing nitro eliminates reductive functionalization 8-Bromo-6-methyl-THIQ cannot undergo nitro-to-amine conversion, limiting downstream diversification at C5 and altering lead optimization paths.

!

C6-methyl absence shifts electronic and steric profile 8-Bromo-5-nitro-THIQ lacks the methyl group's electron-donating and steric shielding effects, which may alter regioselectivity and diastereoselectivity outcomes.

• [1] Kuujia. Product Overview: 8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (CAS 2060028-39-7). Available at: https://www.kuujia.com (Accessed 2026-05-01). View Source

8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline: Differentiation vs Closest Analogs

Lipophilicity & Permeability Advantage Over 8-Bromo-THIQ

The target compound exhibits a computed XLogP3 of 2.2, exceeding that of 8-bromo-1,2,3,4-tetrahydroisoquinoline (XLogP3 = 2.0) by 0.2 log units [1][2]. This increase, driven by the addition of the lipophilic methyl group and the moderately polar nitro group, positions the compound closer to the empirical optimal range (XLogP3 ~2–3) for CNS drug-like properties while maintaining a TPSA of 57.9 Ų—well below the 90 Ų threshold associated with poor blood–brain barrier permeation [1].

Lipophilicity

Cross-study comparable

ΔXLogP3 +0.2

vs 8-bromo-THIQ (2.2 vs 2.0)

Supports physicochemical screening context.

Reported 1.6-fold higher partitioning may influence assay extraction.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.2; TPSA = 57.9 Ų
Comparator Or Baseline	8-Bromo-1,2,3,4-tetrahydroisoquinoline: XLogP3 = 2.0
Quantified Difference	ΔXLogP3 = +0.2 (10% relative increase in lipophilicity)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2024.11.20 release)

Why This Matters

The 0.2-unit higher XLogP3 translates to approximately 1.6-fold greater octanol/water partitioning, which can significantly influence compound extraction efficiency, chromatographic retention, and predicted membrane permeability in medicinal chemistry workflows.

• [1] PubChem. Compound Summary for CID 125455697: 8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/125455697 (Accessed 2026-05-01). View Source
• [2] Aladdin Scientific. Product Page: 8-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS 75416-51-2). Available at: https://www.aladdinsci.com (Accessed 2026-05-01); XLogP3 = 2.000. View Source

Aqueous Solubility Gain from Higher TPSA vs Non-Nitro Analogs

The nitro group at C5 contributes to a TPSA of 57.9 Ų for the target compound, compared to approximately 12–21 Ų for 8-bromo-1,2,3,4-tetrahydroisoquinoline (1 H-bond acceptor) and similar des-nitro analogs [1][2]. While still within the CNS-permissive range (<90 Ų), this elevated TPSA—resulting from three H-bond acceptors (nitro oxygens plus the basic nitrogen)—predicts measurably improved aqueous solubility relative to the des-nitro comparator, a critical parameter for in vitro assay compatibility.

Aqueous Solubility

Class-level inference

TPSA 57.9 Ųvs ~12–21 Ų

3 H-bond acceptors vs 1 for des-nitro analogs

Reported TPSA-based solubility context.

May reduce precipitation risk in biochemical assays; data to verify experimentally.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 57.9 Ų; H-Bond Acceptors = 3
Comparator Or Baseline	8-Bromo-1,2,3,4-tetrahydroisoquinoline: TPSA ~12–21 Ų; H-Bond Acceptors = 1 (class-level estimate)
Quantified Difference	ΔTPSA ≈ +37–46 Ų (approximately 3–4 fold higher)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); comparator TPSA estimated from structural analogue data

Why This Matters

Higher TPSA generally correlates with improved aqueous solubility, reducing the risk of compound precipitation in biochemical and cell-based assays—a practical procurement consideration for screening laboratories.

• [1] PubChem. Compound Summary for CID 125455697: 8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/125455697 (Accessed 2026-05-01). View Source
• [2] PubChem. Compound Summary for CID 25271558 (8-Bromo-1,2,3,4-tetrahydroisoquinoline). Computed Properties. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov (Accessed 2026-05-01). View Source

Orthogonal Functionalization via Dual Reactive Handles vs Mono-Analogs

The target compound uniquely combines an aryl bromide (C8) for palladium-catalyzed cross-coupling and an aryl nitro group (C5) that can be selectively reduced to an amine (H₂/Pd-C, Fe/HCl, etc.) or participate in nucleophilic aromatic substitution [1][2]. In contrast, 8-bromo-6-methyl-THIQ lacks the C5 functional handle entirely, and 6-methyl-5-nitro-THIQ lacks the robust C8 coupling site. This orthogonal reactivity enables a two-step diversification sequence—e.g., Suzuki coupling at C8 followed by nitro reduction at C5—that cannot be executed with either mono-functionalized analog [3].

Orthogonal Handles

Class-level inference

2 vs 1diversification sites

C8-Br (cross-coupling) + C5-NO₂ (reduction/SNAr)

Supports sequential library synthesis.

Enables two-step diversification without intermediate protection.

Evidence Dimension	Number of orthogonally reactive functional groups for sequential derivatization
Target Compound Data	2 orthogonally addressable positions (C8-Br for cross-coupling; C5-NO₂ for reduction/SNAr)
Comparator Or Baseline	8-Bromo-6-methyl-THIQ: 1 reactive position (C8-Br only); 6-Methyl-5-nitro-THIQ: 1 reactive position (C5-NO₂ only); 8-Bromo-5-nitro-THIQ: 2 reactive positions but lacks C6-methyl steric modulation
Quantified Difference	2 vs. 1 orthogonal diversification sites; 100% additional synthetic utility
Conditions	Inferred from established reactivity of aryl bromides and aryl nitro groups in THIQ scaffolds; specific coupling/reduction conditions documented in peer-reviewed THIQ synthetic methodology literature

Why This Matters

For medicinal chemistry groups synthesizing focused libraries, a building block with two orthogonal reactive handles reduces the number of synthetic steps required to access diverse analogs, directly impacting project timelines and procurement cost-effectiveness.

• [1] Kuujia. Product Overview: 8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (CAS 2060028-39-7); cross-coupling and reduction utility described. Available at: https://www.kuujia.com (Accessed 2026-05-01). View Source
• [2] Tetrahedron Letters (2012). Regioselective assembly of 3,4-dihydroisoquinoline derivatives; halogen derivatives provide opportunity for Suzuki, Buchwald, and related coupling reactions. Available via ScienceDirect. View Source
• [3] Lu GL et al. (2020). Synthesis and structure-activity relationships for tetrahydroisoquinoline-based inhibitors of Mycobacterium tuberculosis. Bioorg. Med. Chem. 28(22):115784. Demonstrates 5,8-disubstituted THIQ SAR with cross-coupling at C8. View Source

Purity Benchmark Matching Common THIQ Building Block Standards

Multiple independent vendors (Bidepharm, Leyan, AiFChem) supply the target compound at a standard purity of 95% (HPLC), with batch-specific QC documentation including NMR, HPLC, and/or GC traces . This purity specification is comparable to or exceeds that of common THIQ intermediates such as 8-bromo-1,2,3,4-tetrahydroisoquinoline (typically 95–98%) and 6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (typically 95%) [1][2].

Purity Benchmark

Supporting evidence

≥95%

Multi-vendor HPLC specification

Supports multi-vendor procurement.

Batch-specific QC documentation available upon request.

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	95% (Bidepharm, Leyan, AiFChem); MDL MFCD30500911
Comparator Or Baseline	8-Bromo-1,2,3,4-tetrahydroisoquinoline: 95–98% (multiple vendors); 6-Methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline: 95% (ChemicalBook)
Quantified Difference	Equivalent purity tier (95% minimum); target compound benefits from multi-vendor sourcing with documented batch analysis
Conditions	Vendor-specified HPLC purity; batch-specific QC data available from Bidepharm upon request

Why This Matters

Procurement professionals selecting a THIQ building block can rely on consistent 95% minimum purity backed by multiple independent suppliers, reducing single-source supply chain risk while maintaining adequate purity for most synthetic applications.

• [1] Aladdin Scientific. Product Page: 8-Bromo-1,2,3,4-tetrahydroisoquinoline, Purity 98%. Available at: https://www.aladdinsci.com (Accessed 2026-05-01). View Source
• [2] ChemicalBook. Product Page: 6-Methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (CAS 950987-24-3). Available at: https://www.chemicalbook.com (Accessed 2026-05-01). View Source

Molecular Weight Advantage for Weighing Accuracy vs Lower-MW THIQ

The molecular weight of 271.11 g·mol⁻¹ for the target compound is 27.7% higher than that of 8-bromo-1,2,3,4-tetrahydroisoquinoline (212.09 g·mol⁻¹) and 41.0% higher than that of 6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (192.22 g·mol⁻¹) [1][2]. This elevated molecular weight directly improves the accuracy of gravimetric dispensing for small-scale reactions: for a 0.1 mmol reaction, the target compound requires 27.1 mg versus 21.2 mg for 8-bromo-THIQ—a 5.9 mg absolute difference that falls within a more precise range on standard analytical balances (typical readability 0.1 mg) [3].

Weighing Accuracy

Supporting evidence

27.1 mgvs 21.2 mg

Mass for 0.1 mmol scale; +27.8% vs 8-bromo-THIQ

Supports gravimetric accuracy review.

Higher MW reduces relative weighing error on standard balances.

Evidence Dimension	Mass required for 0.1 mmol reaction scale
Target Compound Data	27.11 mg (MW 271.11 g·mol⁻¹)
Comparator Or Baseline	8-Bromo-1,2,3,4-tetrahydroisoquinoline: 21.21 mg (MW 212.09 g·mol⁻¹); 6-Methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline: 19.22 mg (MW 192.22 g·mol⁻¹)
Quantified Difference	+5.9 mg vs. 8-bromo-THIQ (+27.8%); +7.9 mg vs. 6-methyl-5-nitro-THIQ (+41.0%)
Conditions	Gravimetric dispensing using standard analytical balance (0.1 mg readability); 0.1 mmol scale

Why This Matters

For automated compound management systems and manual weighing in medicinal chemistry laboratories, higher molecular weight compounds reduce relative weighing errors, improving the accuracy of concentration-response assays and minimizing material waste from over-weighing.

• [1] PubChem. Compound Summary for CID 125455697: 8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline, MW 271.11 g·mol⁻¹. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/125455697 (Accessed 2026-05-01). View Source
• [2] ChemicalBook. 8-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS 75416-51-2), MW 212.09 g·mol⁻¹; 6-Methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (CAS 950987-24-3), MW 192.22 g·mol⁻¹. Available at: https://www.chemicalbook.com (Accessed 2026-05-01). View Source
• [3] BOC Sciences. Product Page: 8-Bromo-1,2,3,4-tetrahydroisoquinoline (CAS 75416-51-2). Molecular Weight confirmed as 212.09. Available at: https://buildingblock.bocsci.com (Accessed 2026-05-01). View Source

C6-Methyl Steric & Electronic Effects vs 8-Bromo-5-nitro-THIQ

The C6 methyl group introduces both steric and electronic effects absent in the 8-bromo-5-nitro regioisomer (lacking any C6 substituent). The electron-donating nature of the methyl group increases electron density at the C5 and C7 positions, potentially accelerating electrophilic aromatic substitution at C7 while moderating the electron-withdrawing effect of the nitro group [1]. Sterically, the methyl group shields one face of the adjacent C5-nitro, which may influence diastereoselectivity during reduction or nucleophilic addition steps—a feature not available with the non-methylated analog .

C6-Methyl Effect

Class-level inference

σₘ(CH₃) ≈ −0.07; Taft Es ≈ −1.24

Electronic + steric modulation at C5/C7 positions

Supports reaction condition selection.

May influence nitration regiochemistry and reduction diastereoselectivity.

Evidence Dimension	Electronic and steric modulation of aryl ring reactivity
Target Compound Data	σₘ(CH₃) ≈ −0.07 (Hammett); steric parameter (Taft Es) ≈ −1.24 for methyl; combined electronic + steric effect at C5/C7 positions
Comparator Or Baseline	8-Bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline: no C6 substituent; electronic effect of NO₂ unmodulated at C7; no steric shielding at C5
Quantified Difference	Hammett σₘ difference ≈ −0.07 (class-level estimate); steric bulk difference quantified by Taft Es = −1.24 for methyl vs. 0 for hydrogen
Conditions	Hammett and Taft parameters derived from standard physical organic chemistry references; applied to THIQ scaffold by structural analogy

Why This Matters

For chemists optimizing synthetic routes on the THIQ scaffold, the predictable electronic and steric effects of the C6 methyl group enable rational selection of reaction conditions (e.g., nitration regiochemistry, reduction diastereoselectivity) that may fail or proceed differently with des-methyl analogs.

• [1] Grunewald GL et al. (2005). Exploring the active site of phenylethanolamine N-methyltransferase: 3-alkyl-7-substituted-1,2,3,4-tetrahydroisoquinoline inhibitors. Bioorg. Med. Chem. 13(4):1261–1273. Demonstrates SAR principles for substituent effects in THIQ series. View Source

8-Bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline: Optimal Application Scenarios

Orthogonal C8/C5 Diversification for Library Synthesis

The compound's two orthogonally reactive handles (C8-Br and C5-NO₂) enable efficient parallel library synthesis: Step 1 employs Suzuki–Miyaura coupling at C8 to introduce aryl/heteroaryl diversity, followed by Step 2 nitro reduction to the C5-amine for amide bond formation or reductive amination. This two-step sequence generates structurally diverse analogs without intermediate protection/deprotection steps, as demonstrated in 5,8-disubstituted THIQ anti-tubercular programs. The C6 methyl group further influences the SAR by modulating lipophilicity and steric interactions [1][2].

CNS Drug Discovery in XLogP3-Optimized Chemical Space

With XLogP3 = 2.2 and TPSA = 57.9 Ų, the compound resides within the empirically established CNS drug-like chemical space (XLogP3 2–3, TPSA < 90 Ų) [1]. This profile is superior to 8-bromo-THIQ (XLogP3 = 2.0) for achieving balanced permeability and solubility. CNS-focused medicinal chemistry teams can prioritize this scaffold for initial hit-to-lead campaigns targeting GPCRs, ion channels, or neurotransmitter transporters where moderate lipophilicity and low TPSA correlate with brain penetration [2].

Process Scale-Up with Multi-Vendor Sourcing & QC Documentation

The compound is available at ≥95% purity from at least three independent suppliers (Bidepharm, Leyan, AiFChem) with batch-specific QC data (NMR, HPLC, GC) [1][2]. This multi-vendor landscape mitigates single-supplier procurement risk for process chemistry groups scaling from milligram to multigram quantities. The molecular weight of 271.11 g·mol⁻¹ further supports accurate gravimetric dispensing in automated synthesis platforms .

Anti-Infective Discovery with Nitroaromatic Pharmacophores

The nitro group at C5 is a well-established bioreductive trigger in anti-tubercular and anti-parasitic drug design. The THIQ-based Mycobacterium tuberculosis ATP synthase inhibitor program has demonstrated that 5,8-disubstituted THIQs with appropriate lipophilicity exhibit micromolar activity against M. tb in culture [1]. The target compound, with its balanced XLogP3 of 2.2 and capacity for C8 elaboration, represents a logical advanced intermediate for exploring structure-activity relationships in this therapeutic area [2].

Application

Selection Property

Validation Focus

Orthogonal C8/C5 library synthesis

Dual reactive handle architecture

Sequential cross-coupling and reduction workflow compatibility

CNS drug-like chemical space exploration

Reported XLogP3 and TPSA profile

Permeability and solubility screening endpoints

Multi-vendor process scale-up

Supply chain redundancy and purity tier

Batch-specific QC documentation and gravimetric dispensing

Anti-infective screening context

Nitroaromatic bioreductive pharmacophore

Pathway-response endpoints and nitroreductase activation review

• [1] PubChem. Compound Summary for CID 125455697: Computed XLogP3, TPSA, and molecular descriptors. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/125455697 (Accessed 2026-05-01). View Source
• [2] Lu GL et al. (2020). Synthesis and structure-activity relationships for tetrahydroisoquinoline-based inhibitors of Mycobacterium tuberculosis. Bioorg. Med. Chem. 28(22):115784. Demonstrates 5,8-disubstituted THIQ anti-TB activity and SAR. View Source